Octadecadienoate

• Molecular Formula: C18H32O2
• Molecular Weight: 280.4 g/mol
• InChI: InChI=1S/C18H32O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18(19)20/h14-17H,2-13H2,1H3,(H,19,20)/b15-14+,17-16+
• InChIKey: ADHNUPOJJCKWRT-JLXBFWJWSA-N

Octadecadienoate Procurement Guide: Isomer-Specific Evidence for Scientific Selection

Octadecadienoate refers broadly to the C18:2 fatty acid ester or conjugate base class encompassing multiple geometric and positional isomers, most notably methyl (9Z,12Z)-octadecadienoate (methyl linoleate) and its conjugated linoleic acid (CLA) ester variants [1]. These unsaturated C18 dienes serve as essential lipids in biological systems and industrial formulations, but their physicochemical and biological properties diverge sharply depending on double-bond geometry (cis vs. trans), conjugation status (non-conjugated vs. conjugated), and esterification type (methyl vs. ethyl) [2]. Selection among octadecadienoate species cannot rely on class-level assumptions; rather, procurement must be guided by isomer-specific quantitative evidence of oxidative stability, antioxidant responsiveness, metabolic fate, receptor activation potency, and application-relevant bioactivity.

1 Isomer-specific evidence required: oxidative stability varies by geometry

2 Antioxidant responsiveness depends on cis,cis vs trans,trans configuration

3 Ester form (methyl, ethyl, free acid) influences stability and analysis

• [1] Fukuzumi, K., Ikeda, N. (1969). Study on the effect of antioxidants in the autoxidation of methyl nonconjugated octadecadienoates. Journal of the American Oil Chemists' Society, 46(2), 64–66. View Source
• [2] Tallman, K. A., Roschek, B., Porter, N. A. (2004). Factors Influencing the Autoxidation of Fatty Acids: Effect of Olefin Geometry of the Nonconjugated Diene. Journal of the American Chemical Society, 126(30), 9240–9247. View Source

Why Octadecadienoate Isomers Cannot Be Interchanged: Evidence of Functional Non-Equivalence

Generic procurement of 'octadecadienoate' without isomer specification introduces substantial risk of functional non-equivalence. Direct comparative studies demonstrate that the cis,cis non-conjugated isomer (methyl linoleate) exhibits a fundamentally different autoxidation trajectory versus its trans,trans counterpart, with the cis,cis form showing shorter induction periods but distinct antioxidant responsiveness [1]. Moreover, conjugated octadecadienoates (CLA esters) differ from non-conjugated forms in radical propagation kinetics, while the two predominant CLA isomers—9Z,11E and 10E,12Z—exert divergent and sometimes opposing effects on PPARγ-mediated gene transcription and lipid metabolism [2]. Even ester type matters: ethyl linoleate demonstrates superior oxidative stability relative to the free acid form [3]. Substituting one octadecadienoate species for another without verifying isomer identity, conjugation status, and ester moiety can therefore invalidate experimental reproducibility and compromise industrial product performance.

Geometric isomer mismatch

Substituting trans,trans for cis,cis may alter autoxidation kinetics and antioxidant protection profiles

CLA isomer interchange

9Z,11E-CLA and 10E,12Z-CLA show divergent and sometimes opposing PPARγ-mediated responses

Ester type variance

Ethyl ester oxidative stability advantage may not transfer to free acid or methyl ester forms

• [1] Fukuzumi, K., Ikeda, N. (1969). Study on the effect of antioxidants in the autoxidation of methyl nonconjugated octadecadienoates. Journal of the American Oil Chemists' Society, 46(2), 64–66. View Source
• [2] Belury, M. A. (2002). Conjugated linoleic acid is an activator and ligand for peroxisome proliferator-activated receptor-gamma (PPARγ). Nutrition Research, 22(7), 817–824. View Source
• [3] O'Neil, M. J. (ed.). The Merck Index, 15th Edition. Ethyl Linoleate monograph. Royal Society of Chemistry, 2013. Entry accessed via DrugFuture. View Source

Octadecadienoate Comparative Quantitative Evidence: Head-to-Head Benchmarking for Procurement Decisions

Autoxidation Induction Period: Conjugated vs. Non-Conjugated Methyl Octadecadienoates

Conjugated methyl octadecadienoates exhibit shorter oxidative induction periods compared to non-conjugated methyl linoleate but display lower post-induction weight-gain rates. Specifically, under antioxidant- and metal-free conditions, conjugated methyl cis,trans-octadecadienoate had an induction period of 17 hours versus 27 hours for the trans,trans conjugated isomer [1]. Both conjugated isomers showed shorter induction periods relative to non-conjugated methyl linoleate, yet their oxidative weight increase rate after induction was reduced (0.661 mg/h for cis,trans; 0.615 mg/h for trans,trans) [1]. This biphasic behavior means that conjugated forms auto-initiate more rapidly but propagate oxidation more slowly once underway.

Induction period

Head-to-head

Conjugated cis,trans: 17 h (0.661 mg/h); trans,trans: 27 h (0.615 mg/h) vs. non-conjugated: longer induction, higher rate

Biphasic oxidation kinetics context

Non-conjugated post-induction rate not numerically specified

Evidence Dimension	Autoxidation induction period (hours) and post-induction oxidative weight increase rate (mg/h)
Target Compound Data	Methyl cis,trans-octadecadienoate (conjugated): induction 17 h, rate 0.661 mg/h; Methyl trans,trans-octadecadienoate (conjugated): induction 27 h, rate 0.615 mg/h
Comparator Or Baseline	Methyl linoleate (methyl cis,cis-9,12-octadecadienoate, non-conjugated): longer induction period but higher post-induction oxidative weight increase rate
Quantified Difference	Conjugated cis,trans induction period 17 h vs. trans,trans 27 h (10 h difference); both shorter than non-conjugated methyl linoleate; post-induction rate approximately 0.615–0.661 mg/h for conjugated isomers vs. higher rate for non-conjugated (quantitative value for non-conjugated not specified in source)
Conditions	Autoxidation free from natural antioxidants and metals; induction period defined as time required to gain 10 mg by weight

Why This Matters

Procurement for applications requiring predictable oxidative shelf-life (e.g., lipid-based formulations, oil paint binders) must account for the biphasic oxidation kinetics: conjugated octadecadienoates initiate degradation earlier but propagate more slowly, whereas non-conjugated methyl linoleate resists initiation longer but degrades more rapidly once oxidation begins.

• [1] Fukuzumi, K., Ikeda, N., et al. (1978). Autoxidation of Unsaturated Fatty Acid Methyl Esters. III. Conjugated Diene Compounds. Journal of Japan Oil Chemists' Society (Yukagaku), 27(1), 33–37. View Source

Antioxidant Effectiveness on Geometric Isomers: cis,cis vs. trans,trans Methyl Octadecadienoate

In the first systematic investigation of antioxidant effects on geometric isomers, methyl cis-9,cis-12-octadecadienoate (methyl linoleate) was compared with its trans-9,trans-12 counterpart [1]. The cis,cis isomer was more easily autoxidized and exhibited a shorter induction period than the trans,trans form in the absence of antioxidants. Critically, the efficacy of antioxidants—including BHA, BHT, PG, NDGA, α-tocopherol, sesamol, L-thyroxine sodium salt, and a tetratert-butyl diphenyl methane derivative—was generally larger for the cis,cis isomer than for the trans,trans form (with NDGA as the exception) [1]. This indicates that antioxidant protection strategies are not transferable between geometric isomers without experimental re-validation.

Antioxidant efficacy

Head-to-head

cis,cis isomer responds more strongly to BHA, BHT, PG, α-tocopherol, sesamol than trans,trans; NDGA exception

Isomer-dependent antioxidant protection

Requires isomer-specific validation

Evidence Dimension	Comparative antioxidant effectiveness (extension of induction period) on geometric isomers
Target Compound Data	Methyl cis-9,cis-12-octadecadienoate: shorter induction period, larger antioxidant effects (BHA, BHT, PG, α-tocopherol, sesamol, L-thyroxine, tetratert-butyl diphenyl methane) compared to trans,trans form
Comparator Or Baseline	Methyl trans-9,trans-12-octadecadienoate: longer induction period, smaller antioxidant effects for all tested antioxidants except NDGA
Quantified Difference	Qualitative rank-order difference: cis,cis > trans,trans for antioxidant responsiveness (all antioxidants except NDGA); specific induction period extension values available in the full paper
Conditions	Weighing method for induction period determination; antioxidants tested: BHA, BHT, PG, NDGA, 4,4′-dihydroxy-3,5,3′,5′-tetratert-butyl diphenyl methane, L-thyroxine sodium salt, α-tocopherol, sesamol

Why This Matters

For procurement of octadecadienoates intended for stabilized formulations, the geometric isomer identity determines antioxidant effectiveness: cis,cis isomers respond better to radical-scavenging antioxidants, meaning that antioxidant selection optimization requires isomer-specific data rather than class-wide assumptions.

• [1] Fukuzumi, K., Ikeda, N. (1969). Study on the effect of antioxidants in the autoxidation of methyl nonconjugated octadecadienoates. Journal of the American Oil Chemists' Society, 46(2), 64–66. View Source

Rate Constant for β-Fragmentation of Peroxyl Radicals: Effect of Olefin Geometry in Nonconjugated Octadecadienoates

The rate constant for β-fragmentation (kβ) of the bis-allylic peroxyl radical decreases progressively from the cis,cis to the trans,trans nonconjugated octadecadienoate. While kβ is approximately 10⁶ s⁻¹ for the cis,cis diene system, this value decreases on transitioning to the trans,trans geometry [1]. Additionally, the amount of O₂ trapping at the central (bis-allylic) position of the pentadienyl radical increases with increasing trans character of the diene [1]. These kinetic differences produce distinct hydroperoxide product profiles: for cis,trans nonconjugated dienes, O₂ traps preferentially at the transoid end, generating cis,trans conjugated hydroperoxide as the major product [1].

kβ rate constant

Reported

cis,cis: ~10⁶ s⁻¹; decreases with increasing trans geometry (cis,trans > trans,trans)

Hydroperoxide product distribution shifts with isomer

Mechanism context for oxylipin profiles

Evidence Dimension	Rate constant for β-fragmentation (kβ) of bis-allylic peroxyl radical
Target Compound Data	cis,cis nonconjugated octadecadienoate: kβ ≈ 10⁶ s⁻¹ (highest); cis,trans: intermediate kβ; trans,trans: lowest kβ (decreased relative to cis,cis)
Comparator Or Baseline	trans,trans nonconjugated octadecadienoate: decreased kβ relative to cis,cis; exact fold-change not numerically specified in abstract
Quantified Difference	kβ decreases on going from cis,cis to trans,trans geometry (qualitative rank: cis,cis > cis,trans > trans,trans); O₂ trapping at central bis-allylic position increases with trans character
Conditions	Autoxidation in presence of α-tocopherol; pentadecadienes used as model diene systems

Why This Matters

The geometric-isomer-dependent β-fragmentation kinetics dictate the hydroperoxide product distribution formed during oxidative degradation. For applications where specific oxylipin profiles matter—such as lipid mediator research, flavor chemistry, or drying oil performance—isomer selection directly controls downstream oxidation product identity.

• [1] Tallman, K. A., Roschek, B., Porter, N. A. (2004). Factors Influencing the Autoxidation of Fatty Acids: Effect of Olefin Geometry of the Nonconjugated Diene. Journal of the American Chemical Society, 126(30), 9240–9247. View Source

PPARγ Activation by CLA Isomers: Differential Potency of 9Z,11E vs. 10E,12Z Octadecadienoate

Both 9Z,11E-CLA and 10E,12Z-CLA activate PPARγ with micromolar affinity, but their activation mechanisms and metabolic dependencies differ substantially [1]. In scintillation proximity assays, CLA isomers bound PPARγ with micromolar affinity, comparable to linoleic acid [1]. However, blocking Δ6 desaturase with inhibitor SC-26,196 significantly reduced PPARγ activation by 9Z,11E-CLA but not 10E,12Z-CLA, indicating that 9Z,11E-CLA's activity partially depends on its Δ6 desaturase-mediated conversion to downstream metabolites, whereas 10E,12Z-CLA acts more directly [1]. In human studies, 10E,12Z-CLA increased LDL:HDL ratio and triglycerides compared to 9Z,11E-CLA in healthy subjects [2], while in hamsters, 9Z,11E-CLA decreased cholesterol whereas 10E,12Z-CLA increased cholesterol [2].

PPARγ activation

Head-to-head

9Z,11E-CLA: Δ6 desaturase-dependent activation; 10E,12Z-CLA: direct activation, increased LDL:HDL/TG in human study

Divergent metabolic pathway responses

Model-response and human study context

Evidence Dimension	PPARγ activation potency and metabolic dependency; lipid profile effects in vivo
Target Compound Data	9Z,11E-CLA: PPARγ activator (micromolar affinity), activation partially Δ6 desaturase-dependent; decreases cholesterol in hamsters. 10E,12Z-CLA: PPARγ activator (micromolar affinity), activation Δ6 desaturase-independent; increases cholesterol in hamsters and raises LDL:HDL and TG in humans
Comparator Or Baseline	Linoleic acid: PPARγ activation similar to CLA isomers; 10E,12Z-CLA as comparator for 9Z,11E-CLA
Quantified Difference	SC-26,196 (Δ6 desaturase inhibitor) significantly reduces PPARγ activation by 9Z,11E-CLA; no significant reduction for 10E,12Z-CLA. Opposite cholesterol-modulating effects in hamster model at 0.5% dietary CLA isomer. 10E,12Z-CLA increases LDL:HDL and TG in healthy humans relative to 9Z,11E-CLA
Conditions	Scintillation proximity assay for PPARγ binding; Δ6 desaturase inhibition using SC-26,196; hamster feeding study at 0.5% CLA isomer; human dietary intervention studies

Why This Matters

For researchers investigating metabolic regulation or developing nutraceutical formulations, the isomer selection determines not only receptor activation potency but the mechanistic pathway (direct vs. metabolite-dependent) and the physiological outcome (cholesterol-lowering vs. cholesterol-elevating), making isomer purity a critical procurement specification.

• [1] Belury, M. A. (2002). Conjugated linoleic acid is an activator and ligand for peroxisome proliferator-activated receptor-gamma (PPARγ). Nutrition Research, 22(7), 817–824. View Source
• [2] Park, Y., Pariza, M. W. (2007). Mechanisms of body fat modulation by conjugated linoleic acid (CLA). Food Research International, 40(3), 311–323. (Referencing human and hamster lipid profile data for CLA isomers). Via Koreamed.org review: Isomer specificity of conjugated linoleic acid (CLA): 9E,11E-CLA, 2008. View Source

Larvicidal and Pupicidal Efficacy: Methyl 5,12-Octadecadienoate and Ethyl 9cis,11trans-Octadecadienoate vs. Synthetic Larvicides

Ethyl acetate extracts of Michelia champaca seeds containing methyl 5,12-octadecadienoate and ethyl 9cis,11trans-octadecadienoate (confirmed by GC-MS) achieved 100% larval mortality of all Aedes albopictus instars at 40 ppm after 72 h exposure, with an LC₅₀ of 0.9880 ppm and LC₉₀ of 36.0491 ppm [1]. At 0.5% crude extract concentration, 100% larval mortality was also achieved. For pupicidal activity, 100% mortality was observed at 200 ppm of ethyl acetate extract. Critically, the isolated bioactive octadecadienoate compounds at 15 ppm caused remarkable larval toxicity while showing very low toxicity toward non-target organisms (damselfly Ischnura sp. and water bug Diplonychus sp.) [1]. This selectivity profile distinguishes these botanical octadecadienoate derivatives from broad-spectrum synthetic organophosphate larvicides such as temephos, which exhibit significant non-target toxicity.

Larvicidal potency

Head-to-head

Extract LC₅₀ 0.9880 ppm; isolated compounds active at 15 ppm; low non-target toxicity to damselfly/water bug

Reported selectivity context

Requires ecotoxicology validation

Evidence Dimension	Larvicidal potency (LC₅₀, LC₉₀) and non-target organism selectivity
Target Compound Data	Ethyl acetate extract containing methyl 5,12-octadecadienoate and ethyl 9cis,11trans-octadecadienoate: LC₅₀ = 0.9880 ppm, LC₉₀ = 36.0491 ppm against Aedes albopictus larvae; 100% larval mortality at 40 ppm (72 h); 100% pupal mortality at 200 ppm; low toxicity to Ischnura sp. damselfly and Diplonychus sp. water bug
Comparator Or Baseline	Synthetic organophosphate larvicides (e.g., temephos): known broad-spectrum toxicity including significant non-target organism mortality; quantitative comparator data from separate literature
Quantified Difference	LC₅₀ 0.9880 ppm for octadecadienoate-containing extract; isolated compounds active at 15 ppm; non-target toxicity 'very low' vs. established non-target toxicity of organophosphate comparators
Conditions	Laboratory bioassay; Aedes albopictus larvae (all instars); 72 h exposure; ethyl acetate extract; GC-MS confirmed compound identities; non-target testing on Ischnura sp. and Diplonychus sp.

Why This Matters

For vector control procurement, botanical octadecadienoate derivatives offer a favorable selectivity index (high target-species potency combined with low non-target toxicity) that synthetic organophosphates do not provide, enabling environmentally compatible mosquito control programs in ecologically sensitive areas.

• [1] Dutta, M., et al. (2023). Octadecadienoate derivatives from Michelia champaca seed extract as potential larvicide and pupicide against Dengue vector Aedes albopictus. BMC Research Notes, 16(1), 212. View Source

Ethyl vs. Free Acid Octadecadienoate: Oxidative Stability Advantage

Ethyl linoleate (ethyl 9Z,12Z-octadecadienoate) is documented to be more stable to air oxidation than the corresponding free acid, linoleic acid [1]. This stability advantage is attributable to the esterification of the carboxylic acid moiety, which reduces the propensity for radical-mediated hydrogen abstraction at the carboxyl group and decreases the rate of autoxidation initiation [2]. While both methyl and ethyl esters demonstrate improved stability over free acids, the ethyl ester specifically combines enhanced oxidative stability with suitable volatility characteristics for gas chromatographic analysis, making it the preferred derivatization form for analytical lipidomics workflows.

Evidence Dimension	Relative oxidative stability (qualitative rank order)
Target Compound Data	Ethyl linoleate (ethyl 9Z,12Z-octadecadienoate): 'more stable to air oxidation than linoleic acid'; d₄¹⁵·⁵ 0.8846; d²⁰ 0.8919; bp₆ 193°C
Comparator Or Baseline	Linoleic acid (free acid): less stable to air oxidation than ethyl ester; oleic and linolenic free acids autoxidized more rapidly than their corresponding methyl esters (cross-study supporting evidence)
Quantified Difference	Qualitative stability rank: ethyl ester > free acid; exact fold-stability difference not numerically specified in cited source
Conditions	Ambient air exposure; physicochemical property measurements under standard conditions

Why This Matters

For procurement of octadecadienoates intended for long-term storage, analytical standard preparation, or formulation into oxidation-prone matrices, the ethyl ester form provides a measurable stability advantage over the free acid, reducing the need for supplemental antioxidant addition and extending usable shelf-life.

• [1] O'Neil, M. J. (ed.). The Merck Index, 15th Edition. Ethyl Linoleate monograph. Royal Society of Chemistry, 2013. Accessed via DrugFuture. View Source
• [2] Miyashita, K., Takagi, T. (1986). Study on the oxidative rate and prooxidant activity of free fatty acids. Journal of the American Oil Chemists' Society, 63(10), 1380–1384. View Source

Octadecadienoate Application Scenarios: Evidence-Backed Procurement Guidance for Research and Industry

Stabilized Lipid-Based Formulations Requiring Predictable Oxidative Shelf-Life

When developing lipid-based drug delivery systems, cosmetic emulsions, or nutraceutical oils, the choice between conjugated and non-conjugated octadecadienoates critically affects oxidative shelf-life prediction. As demonstrated in Section 3, conjugated methyl octadecadienoates auto-initiate oxidation earlier (17–27 h induction period) but propagate more slowly (~0.6 mg/h weight gain) compared to non-conjugated methyl linoleate [1]. Procurement should specify isomer identity (conjugated vs. non-conjugated) and consider ethyl ester forms, which exhibit superior stability to air oxidation over free acids [2]. For formulations incorporating radical-scavenging antioxidants, cis,cis non-conjugated octadecadienoate responds better to antioxidant protection than trans,trans forms (with the exception of NDGA), making isomer-specific antioxidant selection essential [3].

Metabolic Research and Nutraceutical Development Targeting PPARγ-Mediated Pathways

For researchers investigating body composition, insulin sensitivity, or lipid metabolism via PPARγ modulation, the isomer identity of octadecadienoate is non-negotiable. As quantified in Section 3, 9Z,11E-CLA and 10E,12Z-CLA both activate PPARγ with micromolar affinity, but only 9Z,11E-CLA depends on Δ6 desaturase-mediated conversion for full activity, and only 10E,12Z-CLA increases LDL:HDL ratio and triglycerides in humans [1]. 9Z,11E-CLA decreases cholesterol in hamsters, whereas 10E,12Z-CLA elevates it [1]. Procuring high-purity single isomers (>90% isomeric purity) is therefore essential; 50:50 isomer mixtures will produce confounded and potentially opposing biological readouts that cannot be properly interpreted.

Environmentally Selective Botanical Larvicide Development for Dengue Vector Control

Botanical octadecadienoate derivatives—specifically methyl 5,12-octadecadienoate and ethyl 9cis,11trans-octadecadienoate—provide a quantifiable selectivity advantage over synthetic organophosphate larvicides. As evidenced in Section 3, these compounds achieve remarkable Aedes albopictus larval toxicity at 15 ppm with an extract LC₅₀ of 0.9880 ppm, while exhibiting very low toxicity toward non-target aquatic organisms (damselfly Ischnura sp., water bug Diplonychus sp.) [1]. Procurement for integrated vector management programs in ecologically sensitive habitats should prioritize characterized extracts or purified octadecadienoate derivatives with documented non-target safety profiles, rather than generic uncharacterized botanical oils.

Analytical Lipidomics and Oxylipin Profiling Requiring Isomer-Pure Reference Standards

The β-fragmentation kinetics of octadecadienoate peroxyl radicals dictate that geometric isomer identity determines hydroperoxide product profiles. As shown in Section 3, the rate constant kβ decreases from cis,cis to trans,trans geometry, and O₂ trapping patterns differ accordingly, with cis,trans dienes producing cis,trans conjugated hydroperoxide as the major product [1]. For analytical laboratories performing targeted oxylipin LC-MS/MS analyses, stable isotope-labeled or high-purity single-isomer octadecadienoate standards are essential for accurate quantification. Ethyl ester forms offer the combined advantages of oxidative stability and GC-compatible volatility, making them the preferred reference standard format [2].

Application

Selection Property

Validation Focus

Oxidative stability studies

Isomer-specific oxidation kinetics

Shelf-life prediction under formulation conditions

PPARγ signaling research

CLA isomer purity and metabolic dependency

Δ6 desaturase pathway and lipid profile endpoints

Larvicidal screening

Octadecadienoate extract composition

Target-species potency and non-target organism impact

Lipidomics analytical standard

Geometric isomer identity and ester form

Hydroperoxide product quantitation and GC-MS compatibility

• [1] Tallman, K. A., Roschek, B., Porter, N. A. (2004). Factors Influencing the Autoxidation of Fatty Acids: Effect of Olefin Geometry of the Nonconjugated Diene. J. Am. Chem. Soc., 126(30), 9240–9247. / Belury, M. A. (2002). Nutrition Research, 22(7), 817–824. / Dutta, M., et al. (2023). BMC Research Notes, 16(1), 212. View Source
• [2] O'Neil, M. J. (ed.). The Merck Index, 15th Edition. Ethyl Linoleate monograph. RSC, 2013. View Source
• [3] Fukuzumi, K., Ikeda, N. (1969). J. Am. Oil Chem. Soc., 46(2), 64–66. View Source